Ethyl 1-{[4-(ethoxycarbonyl)anilino]carbothioyl}-4-piperidinecarboxylate

• Molecular Formula: C18H24N2O4S
• Molecular Weight: 364.5 g/mol
• IUPAC Name: ethyl 1-[(4-ethoxycarbonylphenyl)carbamothioyl]piperidine-4-carboxylate
• InChI: InChI=1S/C18H24N2O4S/c1-3-23-16(21)13-5-7-15(8-6-13)19-18(25)20-11-9-14(10-12-20)17(22)24-4-2/h5-8,14H,3-4,9-12H2,1-2H3,(H,19,25)
• InChI Key: IQPUDANMVASLRU-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1CCN(CC1)C(=S)NC2=CC=C(C=C2)C(=O)OCC

Description

Ethyl 1-{[4-(ethoxycarbonyl)anilino]carbothioyl}-4-piperidinecarboxylate, also known as EACT, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. EACT is a member of the thioester family and has a unique molecular structure that allows it to interact with biological systems in a specific way. In

Mechanism of Action

The mechanism of action of Ethyl 1-{[4-(ethoxycarbonyl)anilino]carbothioyl}-4-piperidinecarboxylate involves its ability to interact with biological systems in a specific way. This compound is a thioester and has a unique molecular structure that allows it to bind to specific receptors in cells. Once bound, this compound can induce a variety of cellular responses, including apoptosis, cell proliferation inhibition, and anti-inflammatory effects.
Biochemical and Physiological Effects:
This compound has a variety of biochemical and physiological effects on cells and tissues. In cancer cells, this compound induces apoptosis by activating caspase pathways and inhibiting anti-apoptotic proteins. In neurons, this compound protects against oxidative stress by inhibiting the production of reactive oxygen species and reducing inflammation. In inflammatory conditions, this compound reduces inflammation by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

Ethyl 1-{[4-(ethoxycarbonyl)anilino]carbothioyl}-4-piperidinecarboxylate has several advantages for lab experiments, including its ability to selectively target specific receptors and induce specific cellular responses. However, this compound has limitations, including its complex synthesis method and potential toxicity at high concentrations.

Future Directions

For research on Ethyl 1-{[4-(ethoxycarbonyl)anilino]carbothioyl}-4-piperidinecarboxylate include exploring its potential applications, developing more efficient synthesis methods, investigating its potential toxicity in vivo, and exploring its potential as a drug delivery system.

Synthesis Methods

The synthesis of Ethyl 1-{[4-(ethoxycarbonyl)anilino]carbothioyl}-4-piperidinecarboxylate involves a multistep process that requires specialized equipment and expertise. The first step involves the reaction of 4-ethoxycarbonylaniline with thionyl chloride to form 4-chloroethyl ethoxycarbonyl anilino. The second step involves the reaction of 4-chloroethyl ethoxycarbonyl anilino with potassium ethylxanthate to form this compound. The final step involves the purification of the compound using chromatography techniques.

Scientific Research Applications

Ethyl 1-{[4-(ethoxycarbonyl)anilino]carbothioyl}-4-piperidinecarboxylate has shown potential in a variety of scientific research applications, including cancer therapy, neuroprotection, and anti-inflammatory treatments. In cancer therapy, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In neuroprotection, this compound has been shown to protect neurons from damage caused by oxidative stress. In anti-inflammatory treatments, this compound has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines.